Cas no 920414-43-3 (1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one)

• Product Name: 1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one
• CAS No: 920414-43-3
• MF: C₂₀H₂₅N₇O₂
• MW: 395.458203077316
• CID: 5497162
• Update Time: 2025-07-17

1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[3-(3-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-3-methylbutan-1-one
• 1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one

• Inchi： 1S/C20H25N7O2/c1-14(2)11-17(28)25-7-9-26(10-8-25)19-18-20(22-13-21-19)27(24-23-18)15-5-4-6-16(12-15)29-3/h4-6,12-14H,7-11H2,1-3H3
• InChI Key： REUCLFZRKDVZKH-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2N=CN=C3N(C4=CC=CC(OC)=C4)N=NC3=2)CC1)(=O)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one

Comprehensive Analysis of 1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one (CAS No. 920414-43-3): Structure, Applications, and Research Insights

The compound 1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one (CAS No. 920414-43-3) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazolopyrimidine core linked to a piperazine moiety and a 3-methylbutan-1-one side chain, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. This compound’s triazolopyrimidine scaffold is structurally analogous to purine bases, enabling it to interact with ATP-binding sites in kinases—a hot topic in oncology and autoimmune disease research. Its 3-methoxyphenyl substituent further enhances its binding affinity, a feature often explored in drug design to improve selectivity and reduce off-target effects.

From a synthetic chemistry perspective, the preparation of CAS No. 920414-43-3 involves multi-step organic reactions, including cyclocondensation and N-alkylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure, ensuring compliance with regulatory standards for research use. These methodologies align with the growing emphasis on quality-by-design (QbD) principles in chemical synthesis.

The compound’s potential extends beyond traditional drug development. With the rise of AI-driven drug discovery, computational models frequently highlight 920414-43-3 as a viable scaffold for virtual screening. Its physicochemical properties, including logP and polar surface area, suggest favorable bioavailability, a key consideration in modern pharmacokinetic optimization. Such attributes resonate with trending searches like “how to improve drug solubility” and “kinase inhibitor design strategies.”

Ongoing studies also explore the role of 1-{4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one in neurodegenerative disorders, leveraging its ability to cross the blood-brain barrier. This aligns with increasing public interest in Alzheimer’s and Parkinson’s disease research. Furthermore, its piperazine component is a recurring motif in CNS-active drugs, making it a subject of patents and preclinical investigations.

In summary, CAS No. 920414-43-3 represents a versatile chemical entity with broad implications in medicinal chemistry. Its structural complexity, combined with emerging applications in targeted therapy and computational drug design, positions it as a compound of enduring scientific relevance. As research progresses, its potential to address unmet medical needs continues to inspire innovation across academia and industry.